Cas no 12542-36-8 (Gossypol-acetic acid)

• Product Name: Gossypol-acetic acid
• CAS No: 12542-36-8
• MF: C₃₂H₃₄O₁₀
• MW: 578.606370449066
• MDL: MFCD00058385
• CID: 48934
• PubChem ID: 329799926
• Update Time: 2026-05-19

Gossypol-acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,1',6,6',7,7'-hexahydroxy-3,3'-dimethyl-5,5'-bis(1-methylethyl)[2,2'-binaphthalene]-8,8'-dicarboxaldehyde-acetic acid
• GOSSYPOL ACETATE
• GOSSYPOL-ACETIC ACID
• aceticacidgossypol
• Gossypolaceticacidcomplex
• GOSSYPOLMONOACETICACID
• GOSSYPOLACETATE(GOSSYPOL-ACETICACID)
• Gossypol (acetic acid)
• (±)-Gossypol-acetic aci
• (±)-Gossypol-acetic acid
• Acetate gossypol
• AT101
• GOSSYPOL ACETATE(RG)
• Gossypol Acetic Acid
• Cotton seed P.E
• Cottonseed extract
• BL-193 (acetic acid)
• AT 101 acetic acid
• NSC19048
• SCHEMBL352576
• MFCD00058385
• Gossypol acetic acid [MI]
• G0543
• 12542-36-8
• aceticacid;7-(8-formyl-1,6,7-trihydroxy-3-methyl-5-propan-2-ylnaphthalen-2-yl)-2,3,8-trihydroxy-6-methyl-4-propan-2-ylnaphthalene-1-carbaldehyde
• Gossypol acetic acid, (R)-
• Gossypol xAcetate
• 732279-26-4
• (-)-GOSSYPOL; ACETIC ACID
• 1,1',6,6',7,7'-Hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-2,2'-binaphthalene-8,8'-dicarbaldehyde - acetic acid (1:1)
• acetic acid compound with (S)-1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-8,8'-dicarbaldehyde (1:1)
• NSC-727858
• SMR000058743
• CS-3859
• AT101 acetate
• NSC727858
• Gossypol acetic acid [WHO-DD]
• AT-101 (acetic acid)
• (-)-Gossypol acetic acid
• FT-0686636
• FT-0768953
• (S)-Gossypol acetic acid salt
• BCP09006
• AT 101 acetic acid; AT101 acetic acid;AT-101 acetic acid; (-)-Gossypol acetic acid; (R)-Gossypol acetic acid; Gossypol acetic acid
• HY-15464A
• AT-101 (AT101)
• U9GNI6VT5N
• (R)-Gossypol acetic acid
• AS-15487
• (R)-Gossypol acetic acid salt
• F85296
• NSC-19048
• 12542-36-8 (ACETIC ACID)
• BCP24040
• AC-34098
• HMS3651H13
• Acetic acid compound with 1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-8,8'-dicarbaldehyde (1:1)
• HMS500I15
• 866541-93-7
• acetic acid compound with 1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-2,2'-binaphthyl-8,8'-dicarbaldehyde (1:1)
• (S)-Gossypol (acetic acid)
• CCG-39212
• Acetic acid--1,1',6,6',7,7'-hexahydroxy-3,3'-dimethyl-5,5'-di(propan-2-yl)[2,2'-binaphthalene]-8,8'-dicarbaldehyde (1/1)
• Gossypol acetic acid, R-
• NCGC00178279-01
• Gossypol acetic acid clathrate
• Acetate-gossypol
• NSC 19048
• A900030
• DTXSID90921593
• (R)-(-)-Gossypol acetic acid
• ()-Gossypol-acetic acid;BL 193 (acetic acid)
• CHEMBL1516388
• NIOHNDKHQHVLKA-UHFFFAOYSA-N
• F85115
• s2812
• MLS002702979
• J-005228
• SW197103-3
• R-(-)-gossypol acetic acid
• MLS000028630
• UNII-U9GNI6VT5N
• GossypolAcOHSalt
• s2303
• Gossypol acetate, (R)-
• HY-17510
• 5453-04-3
• (+/-)-Gossypol acetic acid
• acetic acid;7-(8-formyl-1,6,7-trihydroxy-3-methyl-5-propan-2-ylnaphthalen-2-yl)-2,3,8-trihydroxy-6-methyl-4-propan-2-ylnaphthalene-1-carbaldehyde
• AKOS022188380
• (S)-Gossypol acetic acid
• 1189561-66-7
• 1,1',6,6',7,7'-Hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-8,8'-dicarbaldehyde acetate salt
• ( inverted exclamation markA)-Gossypol-acetic acid
• 115038-46-5
• (+/-)-Gossypol-acetic acid;BL 193 (acetic acid)
• Opera_ID_1014
• GOSSYPOLACETATE
• A920161
• Acetic acid compound with 1,1',6,6',7,7'-hexahydroxy-5,5'-diisopropyl-3,3'-dimethyl-[2,2'-binaphthalene]-8,8'-dicarbaldehyde
• DB-081879
• DA-59684
• DA-50760
• DA-60718
• Gossypol AcOH Salt
• Gossypol-acetic acid

• MDL： MFCD00058385
• Inchi： 1S/C30H30O8.C2H4O2/c1-11(2)19-15-7-13(5)21(27(35)23(15)17(9-31)25(33)29(19)37)22-14(6)8-16-20(12(3)4)30(38)26(34)18(10-32)24(16)28(22)36;1-2(3)4/h7-12,33-38H,1-6H3;1H3,(H,3,4)
• InChI Key： NIOHNDKHQHVLKA-UHFFFAOYSA-N
• SMILES： OC1C2=C(C=O)C(=C(C(C(C)C)=C2C=C(C)C=1C1=C(C2=C(C=O)C(=C(C(C(C)C)=C2C=C1C)O)O)O)O)O.OC(C)=O

Computed Properties

• Exact Mass: 578.21500
• Monoisotopic Mass: 578.21519728 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 811
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 578.6
• Topological Polar Surface Area: 193Ų

Experimental Properties

• Color/Form: Powder
• Density: 3.1800
• Melting Point: 164-168°C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Soluble in acetone or methanol at 5mg/ml
• PSA: 192.82000
• LogP: 6.47310
• Vapor Pressure: No data available

Gossypol-acetic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H351
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-40
• Safety Instruction： S22-S36
• RTECS：MD7360000
• Hazardous Material Identification：
• Safety Term：S22;S36
• Risk Phrases：R22; R40
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Gossypol-acetic acid

Professional Introduction to Gossypol-acetic Acid (CAS No. 12542-36-8)

Gossypol-acetic acid, a compound with the chemical formula CAS No. 12542-36-8, is a naturally occurring sesquiterpene pigment found primarily in cottonseed and cotton leaves. This compound has garnered significant attention in the field of pharmaceuticals and biotechnology due to its diverse biological activities and potential therapeutic applications. The name Gossypol-acetic acid itself suggests a derivative of gossypol, a well-known polyphenolic compound with a broad spectrum of biological effects.

The structure of Gossypol-acetic acid exhibits unique chemical properties that make it a promising candidate for various biochemical studies. Its molecular framework, characterized by a cyclopentane ring fused to a heptane chain, contributes to its stability and reactivity under different physiological conditions. This structural feature has been the focus of numerous research efforts aimed at elucidating its mechanisms of action and optimizing its pharmacological profiles.

Recent advancements in synthetic chemistry have enabled the development of novel derivatives of Gossypol-acetic acid, expanding its potential applications in drug discovery and development. These derivatives exhibit enhanced bioavailability and reduced toxicity, making them attractive for therapeutic use. For instance, modifications to the molecular structure have led to compounds with improved efficacy in treating inflammatory diseases and metabolic disorders.

One of the most compelling aspects of Gossypol-acetic acid is its role as an antioxidant and anti-inflammatory agent. Studies have demonstrated that this compound can modulate various signaling pathways involved in inflammation and oxidative stress, thereby offering potential benefits in managing chronic diseases such as arthritis and cardiovascular disorders. The antioxidant properties of Gossypol-acetic acid are attributed to its ability to scavenge free radicals and inhibit the production of reactive oxygen species (ROS).

In addition to its anti-inflammatory and antioxidant effects, Gossypol-acetic acid has shown promise in cancer research. Preclinical studies indicate that it can induce apoptosis in cancer cells while sparing healthy cells, suggesting its potential as a chemotherapeutic agent. The anticancer activity of this compound is believed to stem from its ability to disrupt microtubule formation and interfere with cell cycle progression in tumor cells.

The pharmacokinetics of Gossypol-acetic acid have been extensively studied to understand how it is absorbed, distributed, metabolized, and excreted by the body. Research has revealed that this compound exhibits moderate bioavailability following oral administration and undergoes extensive metabolism in the liver via phase I and phase II enzymatic pathways. Understanding these processes is crucial for optimizing drug delivery systems and minimizing side effects.

Another area of interest is the potential application of Gossypol-acetic acid in neurodegenerative diseases. Emerging evidence suggests that it may protect against neurotoxicity by inhibiting the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease. The neuroprotective effects of this compound are being investigated further in animal models, with the aim of developing novel treatments for cognitive decline.

The agricultural significance of Gossypol-acetic acid cannot be overlooked either. While gossypol itself is known for its toxicity to non-target organisms, derivatives like Gossypol-acetic acid may offer a safer alternative for pest control without harming beneficial insects or the environment. This opens up possibilities for sustainable agricultural practices that reduce reliance on synthetic pesticides.

Recent clinical trials have provided valuable insights into the therapeutic potential of Gossypol-acetic acid in human health. These trials have focused on evaluating its efficacy and safety in treating conditions such as diabetes, hypertension, and autoimmune disorders. The results so far are promising, indicating that this compound may serve as a complementary therapy alongside conventional treatments.

The future direction of research on Gossypol-acetic acid lies in developing more targeted drug formulations that enhance its therapeutic benefits while minimizing adverse effects. Nanotechnology-based delivery systems, such as liposomes and nanoparticles, are being explored to improve drug delivery efficiency. Additionally, computational modeling techniques are being employed to predict new derivatives with enhanced pharmacological properties.

In conclusion, Gossypol-acetic acid (CAS No. 12542-36-8) is a multifaceted compound with significant potential in pharmaceuticals and biotechnology. Its diverse biological activities, coupled with recent advancements in synthetic chemistry and drug delivery systems, position it as a promising candidate for treating various human diseases. Continued research efforts will further elucidate its mechanisms of action and expand its therapeutic applications.